Cas no 60710-79-4 (5-Fluoro-2-propylaniline)

5-Fluoro-2-propylaniline structure
Product name:5-Fluoro-2-propylaniline
5-Fluoro-2-propylaniline Chemical and Physical Properties
Names and Identifiers
-
- ZJHKDOJGIKJQDL-UHFFFAOYSA-N
- SCHEMBL11700050
- 5-Fluoro-2-propylaniline
- 2-Propyl-5-fluoroaniline
- DTXSID20613378
- 60710-79-4
-
- Inchi: InChI=1S/C9H12FN/c1-2-3-7-4-5-8(10)6-9(7)11/h4-6H,2-3,11H2,1H3
- InChI Key: ZJHKDOJGIKJQDL-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 153.095377549Da
- Monoisotopic Mass: 153.095377549Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26Ų
5-Fluoro-2-propylaniline Related Literature
-
1. Book reviews
-
Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
-
Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
-
Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
-
Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
60710-79-4 (5-Fluoro-2-propylaniline) Related Products
- 2385287-61-4(3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)imidazo[1,2-a]pyridine-2-carboxylic acid)
- 1257549-11-3(N-(5-cyano-1,3-thiazol-2-yl)-2-4-(propan-2-ylsulfanyl)phenylacetamide)
- 2137638-25-4(2-methyl-9-(1-methylcyclopropanecarbonyl)-1-oxa-4,9-diazaspiro5.5undecane)
- 2377034-46-1(1-(5-Phenyl-1,3,4-thiadiazol-2-yl)ethanamine;hydrochloride)
- 2171178-84-8((2R)-1-{5-(1R)-1,5-diaminopentyl-1,2,4-oxadiazol-3-yl}pyrrolidin-2-ylmethanol)
- 295361-89-6(4-methoxy-N-(2Z)-2H,3H-naphtho2,1-d1,3thiazol-2-ylidenebenzamide)
- 1393574-65-6(6-(Chloromethyl)-3-fluoro-2-methylpyridine)
- 874290-95-6(N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-1-carboxamide)
- 1448075-32-8(2-(4-((5-Fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)-4-(thiophen-3-yl)thiazole)
- 331666-26-3(2-({(1E)-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]methylene}amino)ethanol)
Recommended suppliers
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk